3a-Prop-2-enyl-2,3,4,5-tetrahydrocyclopenta[b]furan

• IUPAC Name: 3a-prop-2-enyl-2,3,4,5-tetrahydrocyclopenta[b]furan
• InChI: InChI=1S/C10H14O/c1-2-5-10-6-3-4-9(10)11-8-7-10/h2,4H,1,3,5-8H2
• InChI Key: WBRYUDKSKFXYOD-UHFFFAOYSA-N
• Canonical SMILES: C=CCC12CCC=C1OCC2
• Molecular Formula: C10H14O
• Molecular Weight: 150.22 g/mol

Description

3a-Prop-2-enyl-2,3,4,5-tetrahydrocyclopenta[b]furan is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a cyclic ether that is commonly used in organic synthesis due to its unique structure and properties. In

Mechanism of Action

The mechanism of action of 3a-Prop-2-enyl-2,3,4,5-tetrahydrocyclopenta[b]furan is not well understood. However, it is believed that the compound may interact with certain enzymes or receptors in the body, leading to its biological effects.
Biochemical and Physiological Effects:
3a-Prop-2-enyl-2,3,4,5-tetrahydrocyclopenta[b]furan has been shown to have various biochemical and physiological effects. It has been reported to possess anti-inflammatory, antioxidant, and anticancer activities. It has also been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3a-Prop-2-enyl-2,3,4,5-tetrahydrocyclopenta[b]furan in lab experiments is its unique structure and properties. It can be easily synthesized and used as a building block in the synthesis of various natural products and pharmaceuticals. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on 3a-Prop-2-enyl-2,3,4,5-tetrahydrocyclopenta[b]furan. One area of interest is the exploration of its potential as a drug candidate for the treatment of various diseases, such as cancer and neurodegenerative disorders. Another area of interest is the development of new synthetic methods for the compound and its derivatives. Additionally, the compound's potential as a chiral auxiliary in asymmetric synthesis and as a ligand in coordination chemistry could also be further explored.
In conclusion, 3a-Prop-2-enyl-2,3,4,5-tetrahydrocyclopenta[b]furan is a unique compound that has gained significant attention in the scientific community. Its potential applications in various fields make it an interesting subject for further research. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of the compound have been discussed in this paper.

Synthesis Methods

The synthesis of 3a-Prop-2-enyl-2,3,4,5-tetrahydrocyclopenta[b]furan involves the reaction of 2-cyclopentenone with acrolein in the presence of a Lewis acid catalyst. The reaction proceeds through a Diels-Alder reaction, followed by an elimination reaction to form the desired product. The yield of the reaction can be improved by optimizing the reaction conditions, such as temperature, pressure, and catalyst concentration.

Scientific Research Applications

3a-Prop-2-enyl-2,3,4,5-tetrahydrocyclopenta[b]furan has been widely used in scientific research due to its unique structure and properties. It has been used as a building block in the synthesis of various natural products and pharmaceuticals. It has also been used as a ligand in coordination chemistry and as a chiral auxiliary in asymmetric synthesis.